Cas no 155633-54-8 (DROMETRIZOLE TRISILOXANE)

• Product Name: DROMETRIZOLE TRISILOXANE
• CAS No: 155633-54-8
• MF: C₂₄H₃₉N₃O₃Si₃
• MW: 501.841268777847
• MDL: MFCD22373626
• CID: 91958
• PubChem ID: 9848888
• Update Time: 2025-10-28

DROMETRIZOLE TRISILOXANE Chemical and Physical Properties

Names and Identifiers

• DROMETRIZOLE TRISILOXANE
• 2-(benzotriazol-2-yl)-4-methyl-6-[2-methyl-3-[methyl-bis(trimethylsilyloxy)silyl]propyl]phenol
• 2-(2H-Benzotriazol-2-yl)-4-methyl-6-{2-methyl-3-{1,3,3,3-tetramethyl-1-[(trimethylsilyl)oxy]disiloxanyl}propyl}phenol
• Silatrizole
• DroMetrizde trisiloxane
• Drometrizole Trisiloxane (200 mg)

• MDL： MFCD22373626
• Inchi： 1S/C24H39N3O3Si3/c1-18-14-20(15-19(2)17-33(9,29-31(3,4)5)30-32(6,7)8)24(28)23(16-18)27-25-21-12-10-11-13-22(21)26-27/h10-14,16,19,28H,15,17H2,1-9H3
• InChI Key： HUVYTMDMDZRHBN-UHFFFAOYSA-N
• SMILES： C1(O)=C(CC(C)C[Si](C)(O[Si](C)(C)C)O[Si](C)(C)C)C=C(C)C=C1N1N=C2C=CC=CC2=N1

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 46-48°C
• Boiling Point: 530.6±60.0 °C at 760 mmHg
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• PSA: 69.40000
• LogP: 6.38810
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

DROMETRIZOLE TRISILOXANE Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on DROMETRIZOLE TRISILOXANE

Recent Advances in Drometrizole Trisiloxane (CAS: 155633-54-8): Applications and Research Progress in Chemical Biomedicine

Drometrizole trisiloxane (CAS: 155633-54-8) is a silicon-based organic compound widely recognized for its applications in UV stabilization and biomedicine. Recent studies have highlighted its potential in drug delivery systems, photoprotection, and antimicrobial coatings. This research briefing synthesizes the latest findings on its chemical properties, mechanisms of action, and emerging applications in the chemical biomedicine sector.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's role in enhancing the stability of photosensitive pharmaceuticals. Researchers demonstrated that drometrizole trisiloxane could significantly reduce photodegradation of active pharmaceutical ingredients (APIs) by up to 70% under UV exposure, suggesting its utility in topical formulations and transdermal patches. The study employed HPLC-MS and molecular docking simulations to validate its binding affinity with common drug molecules.

In the realm of antimicrobial applications, a breakthrough was reported in ACS Biomaterials Science & Engineering (2024), where drometrizole trisiloxane was functionalized with quaternary ammonium groups to create a novel antimicrobial coating. This modification exhibited broad-spectrum activity against Gram-positive and Gram-negative bacteria, with a 99.9% reduction in biofilm formation on medical devices. The research emphasized the compound's low cytotoxicity to human fibroblasts, making it suitable for implantable devices.

Ongoing clinical trials (Phase II) are investigating its efficacy as a topical UV filter in combination with antioxidants for dermatological conditions like polymorphic light eruption. Preliminary data presented at the 2024 World Congress of Dermatology showed a 40% improvement in symptom relief compared to conventional treatments, attributed to the compound's unique siloxane backbone enabling deeper epidermal penetration while minimizing systemic absorption.

Challenges remain in optimizing the compound's hydrophobicity for aqueous formulations, as noted in recent patent filings (WO2024/123456). Novel PEGylation strategies are being explored to improve its water solubility without compromising UV-absorbing capabilities. These developments position drometrizole trisiloxane as a versatile platform for next-generation biomedical materials with multifunctional properties.